Cas no 2060050-69-1 (3-(iodomethyl)-2,7-dioxaspiro4.5decane)

• Product Name: 3-(iodomethyl)-2,7-dioxaspiro4.5decane
• CAS No: 2060050-69-1
• MF: C₉H₁₅IO₂
• MW: 282.118675470352
• MDL: MFCD30502491
• CID: 5154081
• PubChem ID: 137704234
• Update Time: 2025-05-20

3-(iodomethyl)-2,7-dioxaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2,7-Dioxaspiro[4.5]decane, 3-(iodomethyl)-
• 3-(iodomethyl)-2,7-dioxaspiro4.5decane

• MDL： MFCD30502491
• Inchi： 1S/C9H15IO2/c10-5-8-4-9(7-12-8)2-1-3-11-6-9/h8H,1-7H2
• InChI Key： XBTFGIAKJHERPD-UHFFFAOYSA-N
• SMILES： C1C2(CCCOC2)CC(CI)O1

Additional information on 3-(iodomethyl)-2,7-dioxaspiro4.5decane

Comprehensive Overview of 3-(iodomethyl)-2,7-dioxaspiro[4.5]decane (CAS No. 2060050-69-1)

3-(iodomethyl)-2,7-dioxaspiro[4.5]decane (CAS No. 2060050-69-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This spirocyclic ether derivative, characterized by its iodomethyl functional group, offers a versatile platform for synthetic chemists to explore novel chemical transformations. Its molecular framework, featuring a 2,7-dioxaspiro[4.5]decane core, makes it an intriguing candidate for drug discovery and catalysis research.

The compound's CAS No. 2060050-69-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. Recent trends in organic chemistry highlight a growing interest in spirocyclic compounds, particularly those with heteroatom-rich scaffolds like 3-(iodomethyl)-2,7-dioxaspiro[4.5]decane. These structures are often associated with enhanced bioavailability and metabolic stability, making them valuable in the design of next-generation therapeutics.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of 3-(iodomethyl)-2,7-dioxaspiro[4.5]decane?" The answer lies in its reactivity profile. The iodomethyl group acts as a versatile handle for further functionalization, enabling cross-coupling reactions, nucleophilic substitutions, and radical transformations. This flexibility aligns with the broader demand for building blocks in medicinal chemistry, where modular synthesis strategies are paramount.

Another hot topic in the scientific community is the role of spirocyclic ethers in sustainable chemistry. 3-(iodomethyl)-2,7-dioxaspiro[4.5]decane has been explored as a precursor for green solvents and biodegradable materials, addressing the global push for eco-friendly alternatives. Researchers are particularly interested in its potential to replace traditional halogenated solvents, which are under increasing scrutiny due to environmental concerns.

From a commercial perspective, the demand for CAS No. 2060050-69-1 has risen in tandem with advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies are actively seeking novel scaffolds to diversify their compound libraries, and 3-(iodomethyl)-2,7-dioxaspiro[4.5]decane fits this niche perfectly. Its balanced lipophilicity and steric properties make it an attractive intermediate for lead optimization programs.

In the field of material science, this compound has shown promise in the development of advanced polymers and supramolecular assemblies. The spirocyclic architecture imparts rigidity and thermal stability, while the iodomethyl moiety allows for post-polymerization modifications. These attributes are highly relevant to industries focusing on lightweight materials and smart coatings.

Safety and handling of 3-(iodomethyl)-2,7-dioxaspiro[4.5]decane are also common points of inquiry. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes the use of personal protective equipment and adherence to guidelines for iodine-containing compounds, which are widely documented in chemical safety databases.

Looking ahead, the scientific trajectory of CAS No. 2060050-69-1 appears promising. With ongoing research into spirocyclic drug candidates and functional materials, this compound is poised to play a pivotal role in multiple disciplines. Its unique combination of reactivity and stability ensures that it will remain a topic of interest for years to come, both in academic circles and industrial applications.